3-(2,5-Dichlorophenyl)pyridine

• Molecular Formula: C11H7Cl2N
• Molecular Weight: 224.08 g/mol
• IUPAC Name: 3-(2,5-dichlorophenyl)pyridine
• InChI: InChI=1S/C11H7Cl2N/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8/h1-7H
• InChI Key: XHMLVBIOTOLPEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(C=CC(=C2)Cl)Cl

Description

3-(2,5-Dichlorophenyl)pyridine is a useful research compound. Its molecular formula is C11H7Cl2N and its molecular weight is 224.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50 ml two-necked round-bottom flask is charged with 2-iodo-1,4-dichlorobenzene (5.44 g), tetrakis(triphenyl-phosphine)palladium (3 mol %, Aldrich), benzene (40 ml), and aqueous sodium carbonate solution (20 ml of 2M solution). To this vigorously stirred mixture is added 3-pyridylboronic acid (2.71 g) dissolved in a minimum amount of 95% ethanol. The reaction mixture is heated to 90°-95° C. and refluxed for 9 hours under vigorous stirring. The reaction mixture is then cooled to room temperature and the excess boronic acid is oxidized by 30% hydrogen peroxide (0.25 ml) for 1 hour. The mixture is extracted with ether, washed with saturated sodium chloride solution, and dried over anhydrous sodium sulfate. The solvent is removed, and the crude product is purified by chromatography on Florisil eluting with pentane/dichloromethane (90/10) to give monomer.